2-[(E)-{2-[(5-amino-1,3,4-thiadiazol-2-yl)acetyl]hydrazinylidene}methyl]-4-bromophenyl 4-methylbenzenesulfonate

• Molecular Formula: C18H16BrN5O4S2
• Molecular Weight: 510.4 g/mol
• IUPAC Name: [2-[(E)-[[2-(5-amino-1,3,4-thiadiazol-2-yl)acetyl]hydrazinylidene]methyl]-4-bromophenyl] 4-methylbenzenesulfonate
• InChI: InChI=1S/C18H16BrN5O4S2/c1-11-2-5-14(6-3-11)30(26,27)28-15-7-4-13(19)8-12(15)10-21-22-16(25)9-17-23-24-18(20)29-17/h2-8,10H,9H2,1H3,(H2,20,24)(H,22,25)/b21-10+
• InChI Key: NBBHXDLJDBRNIM-UFFVCSGVSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)OC2=C(C=C(C=C2)Br)/C=N/NC(=O)CC3=NN=C(S3)N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)OC2=C(C=C(C=C2)Br)C=NNC(=O)CC3=NN=C(S3)N

Description

2-[(E)-{2-[(5-amino-1,3,4-thiadiazol-2-yl)acetyl]hydrazinylidene}methyl]-4-bromophenyl 4-methylbenzenesulfonate is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological applications. This compound belongs to the family of sulfonates and is widely used in the synthesis of various pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-[(E)-{2-[(5-amino-1,3,4-thiadiazol-2-yl)acetyl]hydrazinylidene}methyl]-4-bromophenyl 4-methylbenzenesulfonate is not yet fully understood. However, it is believed to act by inhibiting various enzymes and signaling pathways involved in disease progression. For example, this compound has been shown to inhibit the activity of tyrosine kinase and phosphodiesterase enzymes, which are involved in cancer and cardiovascular diseases.
Biochemical and Physiological Effects
2-[(E)-{2-[(5-amino-1,3,4-thiadiazol-2-yl)acetyl]hydrazinylidene}methyl]-4-bromophenyl 4-methylbenzenesulfonate has been reported to exhibit various biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of fungi and bacteria, and reduce inflammation. Additionally, this compound has been reported to improve glucose metabolism and reduce blood pressure in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(E)-{2-[(5-amino-1,3,4-thiadiazol-2-yl)acetyl]hydrazinylidene}methyl]-4-bromophenyl 4-methylbenzenesulfonate in lab experiments is its high potency and selectivity. This compound has been shown to exhibit activity at low concentrations, making it a valuable tool for studying various disease pathways. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 2-[(E)-{2-[(5-amino-1,3,4-thiadiazol-2-yl)acetyl]hydrazinylidene}methyl]-4-bromophenyl 4-methylbenzenesulfonate. One area of interest is the development of novel pharmaceuticals based on this compound. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its potential applications in the treatment of various diseases. Finally, research is needed to investigate the potential side effects and toxicity of this compound, which may limit its clinical use.

Synthesis Methods

The synthesis of 2-[(E)-{2-[(5-amino-1,3,4-thiadiazol-2-yl)acetyl]hydrazinylidene}methyl]-4-bromophenyl 4-methylbenzenesulfonate involves the reaction of 4-bromo-2-methylbenzenesulfonyl chloride with 2-[(5-amino-1,3,4-thiadiazol-2-yl)acetyl]hydrazinecarbothioamide in the presence of a base. The reaction yields the desired compound, which can be further purified by recrystallization.

Scientific Research Applications

2-[(E)-{2-[(5-amino-1,3,4-thiadiazol-2-yl)acetyl]hydrazinylidene}methyl]-4-bromophenyl 4-methylbenzenesulfonate has been extensively studied for its potential pharmacological applications. It has been reported to exhibit antitumor, antifungal, and antibacterial activities. Additionally, this compound has shown promising results in the treatment of diabetes, inflammation, and cardiovascular diseases.